Cas no 1932427-02-5 ((2r)-1,1,1,3-Tetrafluoropropan-2-amine)

(2R)-1,1,1,3-Tetrafluoropropan-2-amine is a chiral fluorinated amine compound characterized by its stereospecific (R)-configuration and tetrafluorinated structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules, leveraging the unique electronic and steric properties imparted by fluorine substitution. The presence of multiple fluorine atoms enhances metabolic stability and lipophilicity, making it valuable in drug design. Its high purity and defined stereochemistry ensure reproducibility in synthetic applications. The compound is typically handled under controlled conditions due to its reactivity, and its synthesis requires specialized expertise in fluorination techniques.
(2r)-1,1,1,3-Tetrafluoropropan-2-amine structure
1932427-02-5 structure
Product Name:(2r)-1,1,1,3-Tetrafluoropropan-2-amine
CAS No:1932427-02-5
MF:C3H5F4N
MW:131.072114706039
CID:6329780
PubChem ID:130989538
Update Time:2025-06-14

(2r)-1,1,1,3-Tetrafluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1932427-02-5
    • (2r)-1,1,1,3-tetrafluoropropan-2-amine
    • EN300-7301897
    • (2r)-1,1,1,3-Tetrafluoropropan-2-amine
    • Inchi: 1S/C3H5F4N/c4-1-2(8)3(5,6)7/h2H,1,8H2/t2-/m1/s1
    • InChI Key: MDEHGMBTTVXROH-UWTATZPHSA-N
    • SMILES: FC([C@@H](CF)N)(F)F

Computed Properties

  • Exact Mass: 131.03581181g/mol
  • Monoisotopic Mass: 131.03581181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 68.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26Ų

(2r)-1,1,1,3-Tetrafluoropropan-2-amine Pricemore >>

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Additional information on (2r)-1,1,1,3-Tetrafluoropropan-2-amine

Comprehensive Overview of (2R)-1,1,1,3-Tetrafluoropropan-2-amine (CAS No. 1932427-02-5)

(2R)-1,1,1,3-Tetrafluoropropan-2-amine is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry, denoted by the (2R) configuration, and the presence of four fluorine atoms make it a valuable intermediate in synthetic chemistry. The compound's CAS No. 1932427-02-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in fluorinated amines like (2R)-1,1,1,3-Tetrafluoropropan-2-amine stems from their enhanced metabolic stability and bioavailability, which are pivotal in drug discovery. Recent trends in AI-driven molecular design and green chemistry have further spotlighted such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches for "fluorinated building blocks" and "chiral amine synthesis" reflect the compound's relevance in cutting-edge research.

From a structural perspective, the tetrafluoropropan-2-amine scaffold offers versatility in medicinal chemistry. Its fluorine atoms can modulate lipophilicity and electrostatic interactions, influencing target binding. This property is particularly sought after in the development of CNS-targeting therapeutics and enzyme inhibitors, areas frequently queried in academic and industrial databases.

In agrochemicals, (2R)-1,1,1,3-Tetrafluoropropan-2-amine derivatives are explored for their potential as pesticide precursors. The fluorine atoms contribute to improved pest resistance management, a hot topic given the rise in global food security discussions. Queries like "fluoro-agrochemicals" and "sustainable crop protection" underscore this application's prominence.

Synthetic accessibility remains a key focus for CAS No. 1932427-02-5. Advances in asymmetric catalysis and flow chemistry have streamlined its production, addressing scalability challenges often raised in forums and patent analyses. Researchers frequently search for "stereoselective amine synthesis" and "continuous fluorination methods," highlighting the compound's technical appeal.

Regulatory and safety profiles of (2R)-1,1,1,3-Tetrafluoropropan-2-amine are rigorously documented, with data available through platforms like Reaxys and SciFinder. Its non-hazardous classification under standard handling conditions makes it a practical choice for laboratories prioritizing occupational safety—a recurring theme in industry best practices.

In summary, 1932427-02-5 represents a convergence of innovation and utility. Its role in high-value chemical synthesis and alignment with eco-friendly methodologies positions it as a compound of enduring scientific and commercial interest. As queries for "chiral fluorinated intermediates" surge, this molecule's significance in modern chemistry continues to grow.

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